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Compound of Interest

Compound Name: Solvent Green 1
CAS No.: 41272-40-6
Cat. No.: B1581217
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Solvent
Green 1 powder, a synthetic dye also known as Malachite Green Carbinol base. The following
sections detail the material's properties, hazards, and the necessary precautions for its safe
use in a laboratory setting.

Chemical and Physical Properties

Solvent Green 1 is a dark green powder.[1] Key identifying and physical properties are
summarized below.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1581217?utm_src=pdf-interest
https://www.benchchem.com/product/b1581217?utm_src=pdf-body
https://www.benchchem.com/product/b1581217?utm_src=pdf-body
https://www.benchchem.com/product/b1581217?utm_src=pdf-body
https://www.guidechem.com/dictionary_keys_malachite%20green.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Hazard Identification and Toxicological Data

Solvent Green 1 is considered a hazardous substance.[9] The primary hazards include
irritation to the eyes, skin, and respiratory tract.[5] Ingestion is harmful and may cause

gastrointestinal discomfort.[5] There are also concerns about potential irreversible effects and
harm to an unborn child.[5][9][11]
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To view exact molar ratios, purification steps, and HRP optimization
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Toxicological Data

The following toxicological data has been reported. Detailed experimental protocols for these
studies are not available in the reviewed literature.
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Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Avoid generating and inhaling dust.[2][5][6]

Avoid contact with eyes, skin, and clothing.[2][5][6]

Use non-sparking tools to prevent fire from electrostatic discharge.[2][10]

Wash hands thoroughly after handling.[5][6][7]

Do not eat, drink, or smoke in the work area.[6][7][10]

Storage

e Store in a cool, dry, and well-ventilated place.[2][5][6]
» Keep containers tightly closed and in a light-resistant container.[5]
o Store away from incompatible materials such as strong oxidizing and reducing agents.[2][5]

» Store locked up.[7][8]
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Engineering Controls: Use process enclosures, local exhaust ventilation, or other
engineering controls to maintain airborne levels below exposure limits.[5] An eyewash station
and safety shower must be readily available.[5]

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles.[5][7][10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[6]7]

Respiratory Protection: If engineering controls are insufficient, wear an approved respirator.

[5107]

First-Aid Measures

In case of exposure, follow these first-aid procedures.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5][10]

Skin Contact: Immediately flush skin with plenty of soap and water. Remove contaminated
clothing. If irritation persists, get medical attention.[5][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][7][10]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[5][10]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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» Personal Precautions: Evacuate personnel to a safe area.[2][7][10] Avoid breathing dust and
contact with the material.[2][6][7][10] Wear appropriate personal protective equipment.[2][6]
[71[10]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7][10]

o Methods for Cleaning Up: Use a vacuum or sweep up the material and place it into a
suitable, labeled disposal container.[5] Avoid generating dust.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]
[10]

» Specific Hazards: May produce irritating and toxic fumes and gases upon decomposition.[5]

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][10]

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[5]

Conditions to Avoid: Excess heat and incompatible materials.[5]

Incompatible Materials: Strong oxidizing agents and strong reducing agents.[5]

Hazardous Decomposition Products: Irritating and toxic fumes and gases.[5]

Hazardous Polymerization: Will not occur.[5]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[7][10] The material may be sent to a licensed chemical destruction
plant or disposed of by controlled incineration with flue gas scrubbing.[10]
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Visualized Workflows

The following diagrams illustrate key safety and handling procedures.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for responding to a spill of Solvent Green 1 powder.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Caption: First-aid procedures for different routes of exposure to Solvent Green 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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